![molecular formula C17H23N7O2S B2388220 4-{6-tert-butyl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}-1-(1H-imidazole-4-sulfonyl)piperidine CAS No. 2199235-44-2](/img/structure/B2388220.png)
4-{6-tert-butyl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}-1-(1H-imidazole-4-sulfonyl)piperidine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound contains several functional groups including a triazolo[4,3-b]pyridazine ring, a tert-butyl group, an imidazole ring, and a sulfonyl group attached to a piperidine ring. These functional groups suggest that the compound could have a variety of chemical properties and potential applications, particularly in the field of medicinal chemistry .
Synthesis Analysis
While specific synthesis methods for this compound are not available, compounds with similar structures are often synthesized using techniques such as nucleophilic substitution, condensation reactions, and ring-closure reactions .Molecular Structure Analysis
The presence of multiple heterocyclic rings (triazolo[4,3-b]pyridazine and imidazole) in the compound suggests that it could have interesting electronic and steric properties. These properties could influence its reactivity and interactions with other molecules .Chemical Reactions Analysis
The reactivity of this compound would likely be influenced by the electron-rich nitrogen atoms in the heterocyclic rings, as well as the sulfonyl group. These functional groups could participate in a variety of chemical reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its functional groups and overall structure. For example, the presence of multiple nitrogen atoms could make the compound a potential hydrogen bond donor and acceptor .Scientific Research Applications
- The compound exhibits promising anticancer properties. Researchers have explored its effects on tumor cell lines, studying its ability to inhibit cell proliferation and induce apoptosis. Further investigations into its mechanism of action and potential as a targeted therapy are ongoing .
- In vitro studies have demonstrated that this compound possesses antimicrobial activity against both Gram-positive (e.g., Staphylococcus aureus) and Gram-negative (e.g., Escherichia coli) bacteria. Its unique structure may allow for specific interactions with bacterial enzymes or receptors .
- Preclinical studies suggest that the compound has analgesic and anti-inflammatory properties. It may modulate pain pathways and reduce inflammation, making it relevant for pain management and inflammatory conditions .
- The presence of imidazole and triazolo rings contributes to its antioxidant activity. Antioxidants play a crucial role in protecting cells from oxidative stress and preventing diseases associated with free radicals .
- The compound acts as an enzyme inhibitor, particularly targeting carbonic anhydrase, cholinesterase, alkaline phosphatase, and lipase. These enzymes are involved in various physiological processes, and their inhibition could have therapeutic implications .
- Preliminary studies indicate that the compound exhibits antiviral effects. Researchers are investigating its potential against specific viruses, including RNA and DNA viruses. Understanding its mode of action and selectivity is crucial for antiviral drug development .
Anticancer Activity
Antimicrobial Properties
Analgesic and Anti-Inflammatory Effects
Antioxidant Potential
Enzyme Inhibition
Antiviral Applications
Mechanism of Action
Target of Action
Compounds with similar structures, such as [1,2,4]triazolo[4,3-b]tetrazine-based energetic materials, have been synthesized and studied for their potential applications
Mode of Action
The exact mode of action of this compound is currently unknown. Triazole compounds, which are part of the compound’s structure, are known to bind with a variety of enzymes and receptors in the biological system, showing versatile biological activities
Biochemical Pathways
Triazole compounds are known to exhibit a wide range of pharmacological activities, including antibacterial, antifungal, anticancer, antioxidant, antiviral, anti-inflammatory, analgesic, antiepileptic, antihypertensive, antidepressant, antidiabetic, antianxiety, and antitubercular activities
Result of Action
Compounds with similar structures have shown potential as energetic materials due to their excellent insensitivity toward external stimuli and good calculated detonation performance
Action Environment
Compounds with similar structures have shown excellent thermal stability , suggesting that this compound may also be stable under various environmental conditions
properties
IUPAC Name |
6-tert-butyl-3-[1-(1H-imidazol-5-ylsulfonyl)piperidin-4-yl]-[1,2,4]triazolo[4,3-b]pyridazine |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H23N7O2S/c1-17(2,3)13-4-5-14-20-21-16(24(14)22-13)12-6-8-23(9-7-12)27(25,26)15-10-18-11-19-15/h4-5,10-12H,6-9H2,1-3H3,(H,18,19) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LYUHAIKCGRZXFC-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1=NN2C(=NN=C2C3CCN(CC3)S(=O)(=O)C4=CN=CN4)C=C1 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H23N7O2S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
389.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-{6-tert-butyl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}-1-(1H-imidazole-4-sulfonyl)piperidine |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.